Cas no 2413886-26-5 (tert-butyl N-(3-hydroxypropyl)-N-(2-methylphenyl)methylcarbamate)

• Product Name: tert-butyl N-(3-hydroxypropyl)-N-(2-methylphenyl)methylcarbamate
• CAS No: 2413886-26-5
• MF: C₁₆H₂₅NO₃
• MW: 279.374604940414
• CID: 5675049
• PubChem ID: 165770521
• Update Time: 2025-06-11

tert-butyl N-(3-hydroxypropyl)-N-(2-methylphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26665588
• tert-butyl N-(3-hydroxypropyl)-N-[(2-methylphenyl)methyl]carbamate
• 2413886-26-5
• tert-butyl N-(3-hydroxypropyl)-N-(2-methylphenyl)methylcarbamate

• Inchi： 1S/C16H25NO3/c1-13-8-5-6-9-14(13)12-17(10-7-11-18)15(19)20-16(2,3)4/h5-6,8-9,18H,7,10-12H2,1-4H3
• InChI Key： XKKKNADDUKBLTJ-UHFFFAOYSA-N
• SMILES： O(C(N(CC1C=CC=CC=1C)CCCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.18344366g/mol
• Monoisotopic Mass: 279.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-(3-hydroxypropyl)-N-(2-methylphenyl)methylcarbamate

Research Brief on tert-butyl N-(3-hydroxypropyl)-N-(2-methylphenyl)methylcarbamate (CAS: 2413886-26-5)

In recent years, the compound tert-butyl N-(3-hydroxypropyl)-N-(2-methylphenyl)methylcarbamate (CAS: 2413886-26-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate structure, has shown promising potential in various therapeutic applications, including drug discovery and development. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in medicine.

The synthesis of tert-butyl N-(3-hydroxypropyl)-N-(2-methylphenyl)methylcarbamate has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to enhance the efficiency of the production process. These innovations have not only reduced the cost of synthesis but also minimized environmental impact, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Biological evaluations of this compound have revealed its potential as a modulator of specific enzymatic pathways. In vitro studies have demonstrated its ability to interact with key proteins involved in inflammatory and neurodegenerative diseases. For instance, recent findings suggest that tert-butyl N-(3-hydroxypropyl)-N-(2-methylphenyl)methylcarbamate exhibits inhibitory effects on certain kinases, making it a candidate for further investigation in cancer therapy. These results are supported by molecular docking studies, which highlight the compound's binding affinity to target proteins.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have been a focal point of recent research. Studies have explored its stability, bioavailability, and metabolic pathways, providing valuable insights for future drug formulation. Preliminary data indicate that the compound has favorable absorption and distribution characteristics, though further in vivo studies are needed to confirm these findings. Researchers are also investigating potential derivatives to enhance its pharmacological profile.

Looking ahead, the application of tert-butyl N-(3-hydroxypropyl)-N-(2-methylphenyl)methylcarbamate in combination therapies is an area of growing interest. Early-stage clinical trials are being designed to evaluate its efficacy when used alongside existing treatments for conditions such as chronic inflammation and certain types of cancer. The compound's versatility and relatively low toxicity profile make it a promising candidate for such applications.

In conclusion, the latest research on tert-butyl N-(3-hydroxypropyl)-N-(2-methylphenyl)methylcarbamate (CAS: 2413886-26-5) underscores its potential as a valuable tool in drug discovery and development. Continued investigation into its synthesis, biological activity, and therapeutic applications will likely yield further breakthroughs, solidifying its role in the advancement of chemical biology and pharmaceutical sciences.